Cas no 2171796-26-0 (Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2171796-26-0
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5760602
• PubChem ID: 165598333
• Update Time: 2025-06-14

Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171796-26-0
• EN300-1646266
• tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate
• Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-11-6-12(2)8-15(17,7-11)16(20)9-18(10-16)13(19)21-14(3,4)5/h11-12,20H,6-10,17H2,1-5H3
• InChI Key： BJUIFBVGKOTPSR-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CC(C)CC(C)C1)N

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.8Ų

Additional information on Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2171796-26-0)

The compound Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2171796-26-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the azetidine ring and tert-butyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders, which are among the most searched topics in modern pharmacology.

One of the key structural components of this compound is the 3-hydroxyazetidine moiety, which is known for its conformational rigidity and ability to enhance binding affinity in drug-receptor interactions. The presence of the 1-amino-3,5-dimethylcyclohexyl group further adds to its stereochemical complexity, making it a promising candidate for asymmetric synthesis. These attributes align with the growing demand for chiral building blocks in the pharmaceutical industry, a topic frequently searched in academic and industrial databases.

In recent years, the scientific community has shown increasing interest in azetidine-containing compounds due to their potential in addressing drug resistance and improving pharmacokinetic profiles. The Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate exemplifies this trend, as its scaffold is being explored for the development of novel enzyme inhibitors and receptor modulators. Searches related to "azetidine derivatives in drug design" have surged, reflecting the compound's relevance in contemporary research.

The tert-butyl carbamate (Boc) protecting group in this molecule is another critical feature, widely recognized for its stability and ease of removal under mild conditions. This makes the compound a versatile intermediate in multi-step synthetic routes, a topic often queried by organic chemists. Additionally, the hydroxy and amino functionalities provide multiple sites for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic perspective, the preparation of Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate involves sophisticated techniques such as asymmetric hydrogenation and ring-closing reactions. These methods are frequently discussed in forums and publications, as they are essential for producing enantiomerically pure compounds. The compound's CAS No. 2171796-26-0 serves as a unique identifier, ensuring accurate referencing in chemical databases and regulatory documents.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. This aligns with the increasing public interest in "green chemistry" and sustainable practices, which are hot topics in both academic and industrial settings. Researchers are actively exploring eco-friendly synthetic routes for such intermediates, further highlighting the compound's significance.

In conclusion, Tert-butyl 3-(1-amino-3,5-dimethylcyclohexyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2171796-26-0) represents a cutting-edge example of modern organic synthesis. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development. As the demand for innovative therapeutic agents continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.